Cas no 49674-30-8 (3-iodo-5-nitroBenzonitrile)

• Product Name: 3-iodo-5-nitroBenzonitrile
• CAS No: 49674-30-8
• MF: C₇H₃IN₂O₂
• MW: 274.01539349556
• MDL: MFCD00464943
• CID: 2113659
• PubChem ID: 3693009
• Update Time: 2025-04-21

3-iodo-5-nitroBenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-iodo-5-nitroBenzonitrile
• STK366897
• DA-23515
• 49674-30-8
• AKOS005443904
• MFCD00464943

• MDL： MFCD00464943
• Inchi： 1S/C7H3IN2O2/c8-6-1-5(4-9)2-7(3-6)10(11)12/h1-3H
• InChI Key： UEPUKJLGQKVRQM-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.92392Da
• Monoisotopic Mass: 273.92392Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds